5-Chloro-pyridin-2-ylsulfanyl-acetic acid

• Molecular Formula: C7H6ClNO2S
• Molecular Weight: 203.65 g/mol
• IUPAC Name: 2-(5-chloropyridin-2-yl)sulfanylacetic acid
• InChI: InChI=1S/C7H6ClNO2S/c8-5-1-2-6(9-3-5)12-4-7(10)11/h1-3H,4H2,(H,10,11)
• InChI Key: CHEUONGTEQYFHU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1Cl)SCC(=O)O

Description

5-Chloro-pyridin-2-ylsulfanyl-acetic acid is a useful research compound. Its molecular formula is C7H6ClNO2S and its molecular weight is 203.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the solution of the ester 14 (0.43 g, 2.0 mmol) in THF (18 mL) was added LiOH.H2O (0.17 g, 4 mmol) as a solution in 5 mL of H2O. The reaction mixture was stirred at room temperature and monitored by TLC. When no staring material was observed, the reaction mixture was acidified with 1N HCl, (˜4.5 mL) and concentrated under reduce pressure to remove the organic solvent. The mixture was diluted with 15 mL of H2O and extracted with EtOAc (2×120 mL). The organic layer was washed with brine, dried over Na2SO4, concentrated and dried under high vacuum over P2O5 to give 0.40 g (98% yield) of compound 15 which was used in subsequent reaction without further purification.